Cas no 132991-29-8 (Benzoic acid, 4-[[2-(1,1-dimethylethyl)-4-methylphenoxy]methyl]-)

• Product Name: Benzoic acid, 4-[[2-(1,1-dimethylethyl)-4-methylphenoxy]methyl]-
• CAS No: 132991-29-8
• MF: C₁₉H₂₂O₃
• MW: 298.376185894012
• CID: 1231431
• Update Time: 2024-08-03

Benzoic acid, 4-[[2-(1,1-dimethylethyl)-4-methylphenoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[2-(1,1-dimethylethyl)-4-methylphenoxy]methyl]-
• 4-[[2-(1,1-Dimethylethyl)-4-methylphenoxy]methyl]benzoic acid

• Inchi： 1S/C19H22O3/c1-13-5-10-17(16(11-13)19(2,3)4)22-12-14-6-8-15(9-7-14)18(20)21/h5-11H,12H2,1-4H3,(H,20,21)
• InChI Key： DZZJOYFMWFXDAM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(COC2=CC=C(C)C=C2C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 298.15696
• Monoisotopic Mass: 298.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Density: 1.106±0.06 g/cm3(Predicted)
• Melting Point: 210-212 °C
• Boiling Point: 454.2±45.0 °C(Predicted)
• PSA: 46.53
• pka: 4.19±0.10(Predicted)